Cas no 1341072-67-0 (2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine)

2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine is a pyrazole-derived amine compound with potential applications in pharmaceutical and agrochemical research. Its structure features a butyl-substituted pyrazole core linked to an ethylamine moiety, offering versatility as a building block for further functionalization. The compound's amine group enables participation in condensation and coupling reactions, while the pyrazole ring contributes to its stability and potential bioactivity. This intermediate may be of interest in the synthesis of novel heterocyclic compounds, particularly those targeting receptor modulation or enzyme inhibition. Its balanced lipophilicity, conferred by the butyl group, could enhance membrane permeability in biologically active derivatives. The product is typically handled under inert conditions due to the reactivity of the primary amine.
2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine structure
1341072-67-0 structure
Product Name:2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine
CAS No:1341072-67-0
MF:C9H17N3
MW:167.251381635666
CID:5057205
Update Time:2025-06-11

2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine
    • 2-(1-butan-2-ylpyrazol-4-yl)ethanamine
    • 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine
    • Inchi: 1S/C9H17N3/c1-3-8(2)12-7-9(4-5-10)6-11-12/h6-8H,3-5,10H2,1-2H3
    • InChI Key: XWZBFBKFGDRPJY-UHFFFAOYSA-N
    • SMILES: N1(C=C(C=N1)CCN)C(C)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 127
  • XLogP3: 0.8
  • Topological Polar Surface Area: 43.8

2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B186921-100mg
2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine
1341072-67-0
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$ 115.00 2022-06-07
TRC
B186921-500mg
2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine
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$ 435.00 2022-06-07
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$ 660.00 2022-06-07
Life Chemicals
F2147-7047-0.25g
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1341072-67-0 95%+
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$419.0 2023-09-06
Life Chemicals
F2147-7047-0.5g
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Life Chemicals
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Life Chemicals
F2147-7047-2.5g
2-[1-(butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine
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Life Chemicals
F2147-7047-5g
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Life Chemicals
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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¥6898.00 2024-08-09

Additional information on 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine

Comprehensive Overview of 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine (CAS No. 1341072-67-0)

The compound 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine (CAS No. 1341072-67-0) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. With its unique pyrazole core and amine functional group, this compound exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and biologically active agents.

One of the key structural features of 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine is its butan-2-yl substituent, which enhances lipophilicity and may improve membrane permeability—a critical factor in drug design. The pyrazole ring, a well-known heterocycle, contributes to its stability and ability to engage in hydrogen bonding, further expanding its utility in medicinal chemistry. Recent studies highlight its role in modulating enzyme activity and receptor interactions, aligning with current trends in targeted therapy development.

In the context of green chemistry, 1341072-67-0 has been investigated for its potential in sustainable synthesis routes. The demand for eco-friendly intermediates has risen, driven by global initiatives to reduce hazardous waste. This compound’s compatibility with catalytic processes and solvent-free reactions positions it as a candidate for greener industrial applications. Researchers are also examining its biodegradability profile to address growing concerns about environmental persistence.

From a commercial perspective, 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine is gaining traction in the fine chemicals market. Its synthesis scalability and purity standards make it suitable for high-value custom synthesis projects. Suppliers emphasize its use in high-throughput screening libraries, where structurally diverse compounds are essential for identifying novel bioactive molecules. The compound’s CAS No. 1341072-67-0 is frequently cited in patent literature, underscoring its industrial relevance.

Emerging applications of this compound include its exploration in neuroscience research, particularly in studies related to neurotransmitter analogs. The amine moiety allows for derivatization into probes for imaging agents or ligand discovery. Such innovations align with the increasing focus on precision medicine and diagnostic tools. Additionally, its potential role in crop protection formulations is being evaluated, addressing the agricultural sector’s need for novel pest management solutions.

Analytical characterization of 1341072-67-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards for research-grade chemicals. Stability studies under varying pH and temperature conditions further validate its suitability for long-term storage and transport, a priority for global supply chains.

In summary, 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine (CAS No. 1341072-67-0) represents a multifaceted compound with expanding applications across life sciences and material innovation. Its structural adaptability and functional group diversity continue to inspire interdisciplinary research, reflecting broader trends in molecular design and sustainable chemistry.

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